Cas no 88241-56-9 (Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-)
88241-56-9 structure
Product Name:Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-
CAS No:88241-56-9
MF:C8H14O4
MW:174.194363117218
CID:640010
PubChem ID:71409741
Update Time:2025-04-19
Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-
- ethyl (2S)-2-acetyloxybutanoate
- DTXSID70829462
- Ethyl (2S)-2-(acetyloxy)butanoate
- 88241-56-9
-
- Inchi: 1S/C8H14O4/c1-4-7(12-6(3)9)8(10)11-5-2/h7H,4-5H2,1-3H3/t7-/m0/s1
- InChI Key: QMAYRYVZUNWYDW-ZETCQYMHSA-N
- SMILES: O(C(C)=O)[C@H](C(=O)OCC)CC
Computed Properties
- Exact Mass: 174.08900
- Monoisotopic Mass: 174.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 0.89120
Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
88241-56-9 (Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-) Related Products
- 7492-70-8(Butanoic acid, 2-butoxy-1-methyl-2-oxoethyl ester)
- 62961-64-2(D-(-)-Diisopropyl Tartrate)
- 16874-34-3(Ethyl Tetrahydro-2-fuorate)
- 37443-42-8(Methyl tetrahydrofuran-2-carboxylate)
- 2217-15-4((+)-Diisopropyl L-Tartrate)
- 83541-68-8((-)-Diisopropyl-L-malate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent